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Compound of Interest

Compound Name: Acid Orange 56

Cat. No.: B1583118 Get Quote

An Overview of Acid Orange 56: Chemical
Properties
This document provides the fundamental chemical properties of the diazo dye, Acid Orange
56. The information is intended for researchers, scientists, and professionals in drug

development who may utilize this compound in their work.

Core Chemical Data
The essential chemical identifiers for Acid Orange 56 are summarized in the table below for

quick reference.

Identifier Value

Chemical Name Acid Orange 56

Molecular Formula C₃₂H₂₂N₆Na₂O₈S₂[1][2][3][4]

Molecular Weight 728.66 g/mol [1][2][3]

CAS Registry Number 6470-20-8[1][3]

Note on Technical Guide Scope: The request for an in-depth technical guide with experimental

protocols and signaling pathways is not applicable to the fundamental chemical data of a

specific compound like Acid Orange 56. Such in-depth documentation would be relevant for a
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complex biological process or a novel experimental technique. This document focuses on

delivering the core chemical information as requested.

Relationship between Chemical Identity and
Properties
The following diagram illustrates the direct relationship between the chemical's name and its

fundamental properties.

Caption: Relationship between Acid Orange 56 and its key chemical properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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